Cas no 37098-43-4 (1,4-Dideoxy-1,4-dinitro-neoinositol Dihydrate)

• Product Name: 1,4-Dideoxy-1,4-dinitro-neoinositol Dihydrate
• CAS No: 37098-43-4
• MF: C₆H₁₄N₂O₁₀
• MW: 274.182762622833
• CID: 316964
• PubChem ID: 17999316
• Update Time: 2025-04-19

1,4-Dideoxy-1,4-dinitro-neoinositol Dihydrate Chemical and Physical Properties

Names and Identifiers

• D-neo-Inositol,1,4-dideoxy-1,4-dinitro- (9CI)
• 2,3,5,6-TETRAHYDROXY-1,4-DINITROCYCLOHEXANE DIHYDRATE
• 1 4-DIDEOXY-1 4-DINITRO-NEO-INOSITOL
• 1,4-DIDEOXY-1,4-DINITRO-NEOINOSITOL DIHYDRATE
• 1,4-Dinitro-1,4-dideoxy-neo-inosit
• 1.4-Didesoxy-1.4-dinitro-neo-inosit
• 2,3,4,5-TETRAHYDRO-7,8-DINITRO-3-(TRIFLUOROACETYL)-1,5-METHANO-1H-3-BENZAZEPINE
• MFCD00150710
• 37098-43-4
• FT-0606866
• 1062274-87-6
• AKOS015855297
• 3,6-dinitrocyclohexane-1,2,4,5-tetraol dihydrate
• 3,6-DINITROCYCLOHEXANE-1,2,4,5-TETROL DIHYDRATE
• 2,3,5,6-TETRAHYDROXY-1,4-DINITROCYCLOHEXANEDIHYDRATE
• 3,6-dinitrocyclohexane-1,2,4,5-tetrol;dihydrate
• 1,4-Dideoxy-1,4-dinitro-neoinositol Dihydrate

• Inchi： 1S/C6H10N2O8.2H2O/c9-3-1(7(13)14)4(10)6(12)2(5(3)11)8(15)16;;/h1-6,9-12H;2*1H2
• InChI Key： HLPMBDKMVQVWRP-UHFFFAOYSA-N
• SMILES： OC1C(C(C(C(C1[N+](=O)[O-])O)O)[N+](=O)[O-])O.O.O

Computed Properties

• Exact Mass: 274.06500
• Monoisotopic Mass: 274.06484465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 191.02000
• LogP: -2.34800